1h-Indazole-1-carboxylic acid,3-[(3-chlorobenzoyl)amino]-5-nitro-,1,1-dimethylethyl ester

• Molecular Formula: C19H17ClN4O5
• Molecular Weight: 416.8 g/mol
• IUPAC Name: tert-butyl 3-[(3-chlorobenzoyl)amino]-5-nitroindazole-1-carboxylate
• InChI: InChI=1S/C19H17ClN4O5/c1-19(2,3)29-18(26)23-15-8-7-13(24(27)28)10-14(15)16(22-23)21-17(25)11-5-4-6-12(20)9-11/h4-10H,1-3H3,(H,21,22,25)
• InChI Key: WZKRIRVADKFFRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)[N+](=O)[O-])C(=N1)NC(=O)C3=CC(=CC=C3)Cl

Description

1h-Indazole-1-carboxylic acid,3-[(3-chlorobenzoyl)amino]-5-nitro-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C19H17ClN4O5 and its molecular weight is 416.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-5-nitroindazole-1-carboxylic acid tert-butyl ester (600 mg, 2 mmol) was dissolved in dry pyridine (15 mL) under nitrogen. The solution was cooled on an ice bath and 3-chlorobenzoyl chloride (0.3 mL, 2 mmol) added. After 6 hours, the mixture was diluted with EtOAc, washed with 1M hydrochloric acid solution (×3) and brine then dried over magnesium sulfate and concentrated to a solid. Purification by column chromatography (silica, 7:3 petrol)-EtOAc) afforded the title compound as a solid (300 mg, 39%); 1H NMR (400 MHz, CDCl3) 1.77 (9H, s), 7.52 (1H, t), 7.62 (1H, d), 7.90 (1H, d), 8.07 (1H, m), 8.32 (1H, d), 8.45 (1H, d), 9.22 (1H, brs), 9.32 (1H, s); MS (ES+) m/e=417.